(1S,2R,3S,7R,9R,10R,11S,12R)-3,10,11-Trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one

• CAS No.: 23282-20-4
• Product Name: (1S,2R,3S,7R,9R,10R,11S,12R)-3,10,11-Trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• Molecular Formula: C15H20O7
• Molecular Weight: 312.31 g/mol
• IUPAC Name: (1S,2R,3S,7R,9R,10R,11S,12R)-3,10,11-trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• Standard InChI: InChI=1S/C15H20O7/c1-6-3-7-14(4-16,11(20)8(6)17)13(2)10(19)9(18)12(22-7)15(13)5-21-15/h3,7,9-12,16,18-20H,4-5H2,1-2H3/t7-,9-,10-,11-,12-,13-,14-,15?/m1/s1
• Standard InChIKey: UKOTXHQERFPCBU-XLYGLCRNSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@]([C@@H](C1=O)O)([C@]3([C@@H]([C@H]([C@H]([C@]34CO4)O2)O)O)C)CO
• Canonical SMILES: CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)O)C)CO
• Colorform: Crystals from methanol; Crystals
• Melting Point: 222-223 °C, decomposes; 222°C
• Physical Description: Solid
• Description: Nivalenol belongs to the class of organic compounds known as trichothecenes. These are sesquiterpene mycotoxins structurally characterized by the presence of an epoxide ring and a benzopyran derivative with a variant number of hydroxyl, acetyl, or other substituents. The most important structural features causing the biological activities of trichothecenes are the 12, 13-epoxy ring, the presence of hydroxyl or acetyl groups at appropriate positions on the trichothecene nucleus and the structure and position of the side-chain. Nivalenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Nivalenol has been found in human kidney tissue. Within the cell, nivalenol is primarily located in the cytoplasm.; Nivalenol is a trichothecene.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 3.54X10+5 mg/L at 25 °C (est); Soluble in polar organic solvents
• Synonyms: nivalenol
• Vapor Pressure: 6.89X10-13 mm Hg at 25 °C (est)
• PubChem Compound: 31829
• Last Modified: Dec 23 2021